6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine

• IUPAC Name: 6-(7-chloro-1-benzothiophen-2-yl)pyridin-3-amine
• InChI: InChI=1S/C13H9ClN2S/c14-10-3-1-2-8-6-12(17-13(8)10)11-5-4-9(15)7-16-11/h1-7H,15H2
• InChI Key: OKWXQWSRICFOJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)SC(=C2)C3=NC=C(C=C3)N
• Molecular Formula: C13H9ClN2S
• Molecular Weight: 260.74 g/mol

Description

6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine, also known as AG-490, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit potent inhibitory effects on the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, which is involved in a variety of cellular processes including immune response, cell proliferation, and differentiation. In

Mechanism of Action

6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine inhibits the JAK/STAT signaling pathway by targeting the kinase domain of JAK2, which is a key enzyme in this pathway. By inhibiting JAK2, 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine prevents the activation of downstream STAT proteins, which are involved in cell proliferation, differentiation, and survival. This ultimately leads to the inhibition of cell growth and induction of apoptosis in cancer cells, as well as the suppression of immune response and inflammation.
Biochemical and Physiological Effects:
6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine has been shown to have several biochemical and physiological effects. In cancer cells, 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine induces cell cycle arrest and apoptosis by inhibiting the JAK/STAT signaling pathway. In immune cells, 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine suppresses cytokine production and T cell activation, leading to the reduction of inflammation. Additionally, 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine in lab experiments is its specificity for JAK2, which allows for the selective inhibition of the JAK/STAT signaling pathway. Additionally, 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine has been shown to have low toxicity in animal models, making it a relatively safe compound to use in experiments. However, one limitation of using 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine has a short half-life in vivo, which can limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for the research on 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine. One direction is to explore the potential therapeutic applications of 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine in other diseases such as neurodegenerative disorders and viral infections. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine on the JAK/STAT signaling pathway. Another direction is to develop more potent and selective JAK2 inhibitors based on the structure of 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine, which could have improved therapeutic efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine involves several steps, starting with the reaction of 2-chloro-5-nitropyridine with thiophene-2-carboxylic acid to form 2-(2-thienyl)-5-nitropyridine. This intermediate is then reduced to 2-(2-thienyl)pyridine-5-amine using palladium on carbon as a catalyst. The final step involves the reaction of 2-(2-thienyl)pyridine-5-amine with 7-chloro-1-benzothiophene-2-carboxylic acid chloride to yield 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine.

Scientific Research Applications

6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine has been extensively studied for its potential therapeutic applications in various diseases such as cancer, autoimmune disorders, and inflammation. Several studies have shown that 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine can inhibit the JAK/STAT signaling pathway, which is often dysregulated in these diseases. For example, 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and leukemia cells. Additionally, 6-(7-Chloro-1-benzothiophen-2-yl)pyridin-3-amine has been shown to reduce inflammation in animal models of rheumatoid arthritis and multiple sclerosis.